Cas no 94108-44-8 (3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo-)
94108-44-8 structure
Product Name:3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo-
CAS No:94108-44-8
MF:C27H51NO3
MW:437.698748826981
CID:818562
PubChem ID:3023567
Update Time:2025-04-19
3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo-
- 1-docosyl-5-oxopyrrolidine-3-carboxylic acid
- DTXSID60916456
- EINECS 302-384-8
- NS00064719
- 94108-44-8
-
- Inchi: 1S/C27H51NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28-24-25(27(30)31)23-26(28)29/h25H,2-24H2,1H3,(H,30,31)
- InChI Key: NSLDDIQOCNOPTR-UHFFFAOYSA-N
- SMILES: O=C1CC(C(=O)O)CN1CCCCCCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 437.38689449g/mol
- Monoisotopic Mass: 437.38689449g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 22
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10
- Topological Polar Surface Area: 57.6Ų
Experimental Properties
- Density: 0.959
- Boiling Point: 576.9°Cat760mmHg
- Flash Point: 302.7°C
- Refractive Index: 1.482
3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
94108-44-8 (3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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